3-methyl-N-(1-phenylpropyl)-1-benzofuran-2-carboxamide

• IUPAC Name: 3-methyl-N-(1-phenylpropyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H19NO2/c1-3-16(14-9-5-4-6-10-14)20-19(21)18-13(2)15-11-7-8-12-17(15)22-18/h4-12,16H,3H2,1-2H3,(H,20,21)
• InChI Key: NGXXETASDIZPIR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)NC(=O)C2=C(C3=CC=CC=C3O2)C
• Molecular Formula: C19H19NO2
• Molecular Weight: 293.4 g/mol

Description

3-methyl-N-(1-phenylpropyl)-1-benzofuran-2-carboxamide is an organic compound with a complex structure that includes a benzofuran ring, a phenylpropyl group, and a carboxamide functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methyl-N-(1-phenylpropyl)-1-benzofuran-2-carboxamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Benzofuran Ring: The benzofuran ring can be synthesized through a cyclization reaction involving a phenol derivative and an appropriate aldehyde or ketone under acidic or basic conditions.

Introduction of the Carboxamide Group: The carboxamide group can be introduced by reacting the benzofuran derivative with an amine, such as 1-phenylpropylamine, in the presence of a coupling agent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (dicyclohexylcarbodiimide).

Methylation: The final step involves the methylation of the benzofuran ring, which can be achieved using methyl iodide or dimethyl sulfate in the presence of a base like potassium carbonate.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, automated synthesis equipment, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

3-methyl-N-(1-phenylpropyl)-1-benzofuran-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the carboxamide group can be replaced by other functional groups using appropriate nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-methyl-N-(1-phenylpropyl)-1-benzofuran-2-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-methyl-N-(1-phenylpropyl)-1-benzofuran-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, modulating their activity, and influencing cellular processes. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• 3-methyl-N-(1-phenylpropyl)benzamide
• 3-methyl-N-propargyl-THIQ
• 3-methyl THIQ

Uniqueness

3-methyl-N-(1-phenylpropyl)-1-benzofuran-2-carboxamide is unique due to its benzofuran ring structure combined with a phenylpropyl group and a carboxamide functional group. This combination imparts distinct chemical properties and potential biological activities that differentiate it from other similar compounds.